1,3-Propanediol, 2-((11H-benzo(b)fluoren-5-ylmethyl)amino)-2-methyl-, methanesulfonate (salt)
1,3-Propanediol, 2-((11H-benzo(b)fluoren-5-ylmethyl)amino)-2-methyl-, methanesulfonate (salt)
Brand Name:
Vulcanchem
CAS No.:
104500-13-2
VCID:
VC0033824
InChI:
InChI=1S/C22H23NO2.CH4O3S/c1-22(13-24,14-25)23-12-20-18-8-4-2-6-15(18)10-17-11-16-7-3-5-9-19(16)21(17)20;1-5(2,3)4/h2-10,23-25H,11-14H2,1H3;1H3,(H,2,3,4)
SMILES:
CC(CO)(CO)NCC1=C2C(=CC3=CC=CC=C31)CC4=CC=CC=C42.CS(=O)(=O)O
Molecular Formula:
C23H27NO5S
Molecular Weight:
429.5 g/mol
1,3-Propanediol, 2-((11H-benzo(b)fluoren-5-ylmethyl)amino)-2-methyl-, methanesulfonate (salt)
CAS No.: 104500-13-2
Main Products
VCID: VC0033824
Molecular Formula: C23H27NO5S
Molecular Weight: 429.5 g/mol
| CAS No. | 104500-13-2 |
|---|---|
| Product Name | 1,3-Propanediol, 2-((11H-benzo(b)fluoren-5-ylmethyl)amino)-2-methyl-, methanesulfonate (salt) |
| Molecular Formula | C23H27NO5S |
| Molecular Weight | 429.5 g/mol |
| IUPAC Name | 2-(11H-benzo[b]fluoren-5-ylmethylamino)-2-methylpropane-1,3-diol;methanesulfonic acid |
| Standard InChI | InChI=1S/C22H23NO2.CH4O3S/c1-22(13-24,14-25)23-12-20-18-8-4-2-6-15(18)10-17-11-16-7-3-5-9-19(16)21(17)20;1-5(2,3)4/h2-10,23-25H,11-14H2,1H3;1H3,(H,2,3,4) |
| Standard InChIKey | MDVQTMDPTGPRRL-UHFFFAOYSA-N |
| SMILES | CC(CO)(CO)NCC1=C2C(=CC3=CC=CC=C31)CC4=CC=CC=C42.CS(=O)(=O)O |
| Canonical SMILES | CC(CO)(CO)NCC1=C2C(=CC3=CC=CC=C31)CC4=CC=CC=C42.CS(=O)(=O)O |
| Synonyms | 1,3-Propanediol, 2-((11H-benzo(b)fluoren-5-ylmethyl)amino)-2-methyl-, methanesulfonate (salt) |
| PubChem Compound | 149307 |
| Last Modified | Nov 11 2021 |
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